1-Bromo-3-chloro-2,4-difluorobenzene

• IUPAC Name: 1-bromo-3-chloro-2,4-difluorobenzene
• InChI: InChI=1S/C6H2BrClF2/c7-3-1-2-4(9)5(8)6(3)10/h1-2H
• InChI Key: LVPMWOPCTHLVRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)Cl)F)Br
• Molecular Formula: C6H2BrClF2
• DSSTOX Substance ID: DTXSID40378311
• Molecular Weight: 227.43 g/mol
• CAS RN: 201849-13-0

Description

1-Bromo-3-chloro-2,4-difluorobenzene is a polyhalo substituted benzene. It undergoes lithiation exclusively at the position having two adjacent halogen substituents.

Synthesis Analysis

This compound undergoes lithiation exclusively at the position having two adjacent halogen substituents, to yield 6-bromo-2,3-difluorobenzoic acid.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript.

Chemical Reactions Analysis

1-Bromo-2,4-difluorobenzene undergoes lithiation exclusively at the position having two adjacent halogen substituents, to yield 6-bromo-2,3-difluorobenzoic acid.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 227.44. It is a colorless to yellow liquid. The storage temperature is recommended to be in a refrigerator.

Scientific Research Applications

Electrochemical Reactions

• Electrochemical Fluorination of Halobenzenes : A study explored the electrochemical fluorination of halobenzenes, including compounds like 1-bromo-3-chloro-2,4-difluorobenzene, revealing insights into the formation mechanisms and side reactions during this process (Horio et al., 1996).

Vibrational Spectroscopy

• Vibrational Analysis of Substituted Benzenes : Research on trisubstituted benzenes, including this compound, focused on vibrational assignments, revising earlier assumptions and providing new insights into their molecular vibrations (Reddy & Rao, 1994).

Synthesis Methods

• Synthesis Techniques : A technological study was conducted to find an economical method for synthesizing 1-bromo-2,4-difluorobenzene, a closely related compound, which could provide insights into the synthesis of this compound as well (Z. He-ping, 2005).

Photodissociation Studies

• Photodissociation Mechanisms : An investigation into the photodissociation of bromofluorobenzenes, which includes similar compounds to this compound, revealed specific mechanisms and energy dynamics during photo-fragmentation (Borg, 2007).

Molecular Design and Chemistry

• Organometallic Methods and Molecular Design : Research demonstrated the use of modern organometallic methods to manipulate molecules like 1,3-difluorobenzene, which can be extrapolated to understand the chemistry of this compound (Schlosser & Heiss, 2003).

Mechanism of Action

Target of Action

1-Bromo-3-chloro-2,4-difluorobenzene is a chemical compound that is primarily used as an intermediate in organic synthesis . The primary targets of this compound are the reactants in the synthesis process. It interacts with these reactants to form new compounds.

Mode of Action

The mode of action of this compound involves the formation of sigma bonds with other reactants in a synthesis process . The bromine, chlorine, and fluorine atoms in the compound can participate in various reactions, leading to the formation of new compounds.

Pharmacokinetics

Its properties such as density (1805 g/cm³) and boiling point (1925°C at 760 mmHg) suggest that it would have low bioavailability if ingested or inhaled .

Safety and Hazards

The safety information for 1-Bromo-3-chloro-2,4-difluorobenzene includes pictograms GHS07, signal word “Warning”, and hazard statements H302, H315, H319, H335.

Synthesis routes and methods I

Procedure details

To a solution of 19 ml (0.135 mole) of diisopropylamine in 125 ml of tetrahydrofuran (THF) cooled at −20° C. is added 80 ml of n-butyllithium (1.6 M in hexane). The temperature is raised to 0° C. for 5 minutes and lowered to −78° C. Then 25 g (0.129 mole) of 2,4-difluoro-bromobenzene is then added and the reaction is stirred at 65° C. for 2 hours. Then, 25 ml (0.164 mole) of hexachloroacetone is added and the solution is warmed at room temperature. After evaporation of the solvent, the residue is distilled under vacuum to give the desired product.

Synthesis routes and methods II

Procedure details

To a solution of 19 ml (0.135 mole) of diisopropylarnine in 125 ml of tetrahydroflran (TBF) cooled at −20° C. is added 80 ml of n-butyllithium (1.6 M in hexane). The temperature is raised to 0° C. for 5 minutes and lowered to −78° C. Then 25 g (0.129 mole) of 2,4-difluoro-bromobenzene is then added and the reaction is stirred at −65° C. for 2 hours. Then, 25 ml (0.164 mole) of hexachloroacetone is added and the solution is warmed at room temperature. After evaporation of the solvent, the residue is distilled under vacuum to give the desired product.